Cas no 2569698-42-4 ((R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride)

• Product Name: (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride
• CAS No: 2569698-42-4
• MF: C₉H₁₁ClF₃N
• MW: 225.638551950455
• CID: 5039739
• PubChem ID: 145710207
• Update Time: 2026-02-28

(R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride
• (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethanamine hydrochloride
• MFCD32671403
• (1R)-1-[3-(Difluoromethyl)-2-fluorophenyl]ethylamine HCl
• (1R)-1-[3-(difluoromethyl)-2-fluorophenyl]ethan-1-amine hydrochloride
• (R)-1-(3-(Difluoromethyl)-2-Fluorophenyl)ethan-1-Amine HCl
• WS-00016
• D96324
• CS-0169653
• (1R)-1-[3-(difluoromethyl)-2-fluorophenyl]ethanamine hydrochloride
• (1R)-1-[3-(Difluoromethyl)-2-fluoro-phenyl]ethanamine hydrochloride
• 2569698-42-4
• SCHEMBL23247764

• Inchi： 1S/C9H10F3N.ClH/c1-5(13)6-3-2-4-7(8(6)10)9(11)12;/h2-5,9H,13H2,1H3;1H/t5-;/m1./s1
• InChI Key： LMVWLMYIWIMIAX-NUBCRITNSA-N
• SMILES： Cl.FC1C(C(F)F)=CC=CC=1[C@@H](C)N

Computed Properties

• Exact Mass: 225.0532115g/mol
• Monoisotopic Mass: 225.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride

Comprehensive Overview of (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 2569698-42-4)

(R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and fluorophenyl groups, contribute to its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2569698-42-4 ensures precise identification in regulatory and research contexts, addressing the growing demand for traceability in chemical databases.

In recent years, the interest in fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a trend reflected in the increasing number of FDA-approved drugs containing fluorine. (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride aligns with this trend, as its difluoromethyl moiety is known to improve lipophilicity and membrane permeability. Researchers frequently search for terms like "fluorinated amine synthesis" or "chiral building blocks for drug discovery," highlighting the relevance of this compound in modern medicinal chemistry.

The compound's chiral center at the ethan-1-amine position is of particular interest, as enantiopure amines are critical for asymmetric synthesis and the development of stereoselective catalysts. This aligns with the broader industry focus on green chemistry and atom economy, where efficient chiral auxiliaries reduce waste and improve yield. Users often inquire about "chiral resolution techniques" or "amine hydrochloride applications," underscoring the need for detailed discussions on such specialized chemicals.

From a technical perspective, (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride exhibits excellent solubility in polar solvents, facilitating its use in aqueous reaction systems. Its stability under acidic conditions makes it suitable for peptide coupling and other condensation reactions. These properties are frequently explored in queries like "amine hydrochloride stability" or "fluorophenyl derivatives in drug formulation," indicating its versatility in both academic and industrial settings.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of fluorinated polymers with tailored properties. The integration of fluorine atoms into polymer backbones enhances thermal stability and chemical resistance, topics often searched under "fluorinated materials for high-performance applications." Such interdisciplinary relevance further elevates the importance of CAS No. 2569698-42-4 in scientific literature.

In summary, (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethan-1-amine hydrochloride represents a convergence of cutting-edge chemical design and practical utility. Its role in advancing chiral synthesis, fluorine chemistry, and material innovation positions it as a compound of enduring interest. As research continues to explore its full potential, this molecule is poised to remain a focal point in both peer-reviewed studies and industrial applications.